Cas no 1368620-03-4 (3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride)

• Product Name: 3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
• CAS No: 1368620-03-4
• CID: 4675271
• PubChem ID: 71695540
• Update Time: 2025-06-08

3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride

Comprehensive Overview of 3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride (CAS No. 1368620-03-4)

3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride (CAS No. 1368620-03-4) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the tetrahydroquinoline family, a structural motif frequently explored for its bioactive potential. The presence of both sulfonyl chloride and ketone functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chlorides like 3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride has surged due to their role in cross-coupling reactions and peptide synthesis. Researchers are increasingly focusing on sustainable synthesis methods, aligning with the global push for green chemistry. This compound’s unique structure allows for modifications that enhance bioavailability and target specificity, making it a subject of interest in cancer research and neurodegenerative disease studies.

The CAS No. 1368620-03-4 identifier ensures precise tracking in regulatory and safety documentation, a critical aspect for laboratories adhering to Good Laboratory Practices (GLP). Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and stability of this compound. Its stability under controlled conditions and compatibility with anhydrous solvents further broaden its utility in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals emphasize its role in producing advanced intermediates for APIs (Active Pharmaceutical Ingredients). The compound’s molecular weight and reactivity profile are frequently searched topics, reflecting its niche yet growing importance in medicinal chemistry.

Emerging trends in AI-driven drug discovery have also spotlighted derivatives of tetrahydroquinoline, as machine learning models predict their potential in kinase inhibition and GPCR modulation. This aligns with user queries about “sulfonyl chloride applications in drug design” or “tetrahydroquinoline scaffold optimization”, which dominate academic and industrial search engines. Furthermore, the compound’s patent landscape is a hot topic, with several filings highlighting its use in protease inhibitors and antiviral agents.

In summary, 3,3-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride (CAS No. 1368620-03-4) represents a critical building block in modern synthetic chemistry. Its multifaceted applications, from pharmaceutical intermediates to material science innovations, underscore its value in both academic and industrial settings. As research continues to explore its derivatives, this compound will likely remain a focal point in discussions about structure-activity relationships and molecular diversification.